(2S)-3-(Oxolan-2-yl)butan-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2S)-3-(Oxolan-2-yl)butan-2-amine, also known as N-(2-Hydroxyethyl)-3-aminobutan-2-ol, is a chiral amine that has been extensively studied in the field of organic chemistry. This compound is a valuable intermediate in the synthesis of various pharmaceuticals and biologically active compounds.
Mechanism of Action
The mechanism of action of (2S)-3-(Oxolan-2-yl)butan-2-amine is not well understood. However, it is believed that this compound acts as a chiral building block in the synthesis of various pharmaceuticals and biologically active compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it is believed that this compound may have potential applications in the treatment of various diseases and disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (2S)-3-(Oxolan-2-yl)butan-2-amine in lab experiments is its chiral nature. This compound can be used as a chiral building block in the synthesis of various pharmaceuticals and biologically active compounds. However, one of the limitations of using this compound in lab experiments is its high cost.
Future Directions
There are several future directions for the study of (2S)-3-(Oxolan-2-yl)butan-2-amine. One of the main directions is the development of new and more efficient synthesis methods for this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases and disorders. Finally, there is a need for the development of more cost-effective methods for the synthesis of this compound to make it more accessible for lab experiments.
Conclusion:
In conclusion, this compound is a chiral amine that has potential applications in the synthesis of various pharmaceuticals and biologically active compounds. The synthesis of this compound can be achieved through various methods, and it has been extensively studied for its potential applications in the treatment of various diseases and disorders. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of organic chemistry.
Synthesis Methods
The synthesis of (2S)-3-(Oxolan-2-yl)butan-2-amine can be achieved through various methods. One of the most commonly used methods is the reductive amination of 3-aminobutan-2-one with ethylene oxide. This method involves the reaction of 3-aminobutan-2-one with ethylene oxide in the presence of a reducing agent such as sodium cyanoborohydride to yield this compound. Other methods include the reductive amination of 3-oxobutanal with ethylene glycol and the reductive amination of 3-aminobutanal with ethylene oxide.
Scientific Research Applications
(2S)-3-(Oxolan-2-yl)butan-2-amine has been extensively studied for its potential applications in the synthesis of various pharmaceuticals and biologically active compounds. It has been used as an intermediate in the synthesis of beta-lactam antibiotics, antihistamines, and antitumor agents. Additionally, this compound has been used as a chiral building block in the synthesis of chiral ligands and catalysts.
properties
IUPAC Name |
(2S)-3-(oxolan-2-yl)butan-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c1-6(7(2)9)8-4-3-5-10-8/h6-8H,3-5,9H2,1-2H3/t6?,7-,8?/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZLADAYKQFHBQP-WTIBDHCWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCO1)C(C)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(C)C1CCCO1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.